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Compound of Interest |

Benzyl N-(4-
Compound Name: aminobutyl)carbamate

hydrochloride

Cat. No.: B103400

\ J

An In-depth Technical Guide on the Material Safety Data Sheet for Benzyl N-(4-
aminobutyl)carbamate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification

Benzyl N-(4-aminobutyl)carbamate hydrochloride is a chemical compound commonly used
as a linker in the synthesis of more complex molecules, particularly in the development of
Proteolysis Targeting Chimeras (PROTACS).[1] Accurate identification is critical for safety and
experimental reproducibility.
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Identifier

Value

Chemical Name

Benzyl N-(4-aminobutyl)carbamate

hydrochloride[2]

N-Carbobenzoxy-1,4-diaminobutane

Synonyms hydrochloride, Z-1,4-diaminobutane.HCI, N-Cbz-
1,4-diaminobutane HCI[2]
CAS Number 18807-73-3[1][2][3]

Molecular Formula

C12H19CIN202[1][2]

Molecular Weight

258.75 g/mol [1]

Structure

(As per IUPAC name)

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation of the skin, eyes, and respiratory tract.[2][4]

GHS Classification Code Description
Skin Corrosion/Irritation H315 Causes skin irritation[2][4]
) o Causes serious eye irritation[2]
Serious Eye Damage/Irritation H319 )
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation[2][4]

Signal Word: Warning[2]

Precautionary Statements (Selected):
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Code Description
Avoid breathing
P261
dust/fume/gas/mist/vapors/spray.[4][5]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[4][5]
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[4][5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][5]

P405

Store locked up.[5][6]

P501

Dispose of contents/container to an approved

waste disposal plant.[5][6]

Physicochemical Properties

The physical and chemical properties are essential for safe handling, storage, and use in

experimental settings.

Property

Value

Physical State

Solid, Powder[7][8]

Appearance Light cream[8]

Melting Point 192 - 196 °C[7]

Solubility DMSO (Slightly), Methanol (Slightly)[7]
Stability Stable under normal conditions.[6]

Incompatible Materials

Strong oxidizing agents, Strong acids.[6]

Toxicological Information
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Comprehensive toxicological data for this specific compound is limited. Many data sheets
report "no data available" for acute toxicity metrics such as LD50 or LC50.[8] The toxicological
properties have not been fully investigated.[6] The known hazards are based on irritation

potential.
Toxicity Endpoint Result
Acute Toxicity No data available
Skin Corrosion/Irritation Causes skin irritation[2]
Serious Eye Damage/Irritation Causes serious eye irritation[2]
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Experimental Protocols and Workflows

Detailed experimental protocols for the determination of the data presented in safety data
sheets are typically not provided by the manufacturer. The reported values for properties like
melting point are established using standardized methodologies, such as those outlined by the
OECD Guidelines for the Testing of Chemicals.

For researchers handling this or any chemical, a structured approach to safety is paramount.
The following workflows, rendered in DOT language, provide a logical framework for risk
assessment and safety procedures.
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Figure 1. General Chemical Risk Assessment Workflow

Click to download full resolution via product page

Figure 1. General Chemical Risk Assessment Workflow
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Start: Review SDS
(Sections 2 & 8)

Standard PPE:
Lab Coat, Safety Glasses

Hazard Identified?
(Irritant, Corrosive, etc.)

Resp. Irritant (H335)

Skin Irritant (H315) or Dust Hazard

Eye Irritant (H319)

Assess Need for
Respiratory Protection
(e.g., Fume Hood, Respirator)

Add Chemical-Resistant Upgrade to Chemical
Gloves (e.g., Nitrile) Goggles

Final PPE Ensemble
Determined

Figure 2. Personal Protective Equipment (PPE) Selection Workflow
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Figure 2. Personal Protective Equipment (PPE) Selection Workflow
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Figure 3. Chemical Spill Response Workflow
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Figure 3. Chemical Spill Response Workflow

Handling, Storage, and Disposal
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Handling: Use only in a well-ventilated area or under a chemical fume hood.[5] Avoid contact
with skin and eyes and avoid breathing dust.[6] Wash hands and skin thoroughly after handling.

[5]

Storage: Store in a dry, cool, and well-ventilated place.[5][8] Keep the container tightly closed.
[5][8] It is recommended to store this material locked up.[5][6]

Disposal: Dispose of the contents and container to an appropriate treatment and disposal
facility in accordance with applicable local, state, and federal laws and regulations.[5] Do not
allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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